Cas no 1797276-18-6 (1-(2,5-dichlorobenzenesulfonyl)-3-(4-methoxybenzenesulfonyl)azetidine)

1-(2,5-Dichlorobenzenesulfonyl)-3-(4-methoxybenzenesulfonyl)azetidine is a specialized sulfonylated azetidine derivative with potential applications in medicinal chemistry and organic synthesis. Its unique structure, featuring both dichlorobenzenesulfonyl and methoxybenzenesulfonyl moieties, offers distinct reactivity for selective functionalization or as a scaffold in drug discovery. The electron-withdrawing and donating groups on the aromatic rings provide tunable electronic properties, enhancing its versatility in nucleophilic or electrophilic reactions. The azetidine core contributes to conformational rigidity, which may improve binding affinity in bioactive compounds. This compound is suitable for researchers exploring sulfonamide-based inhibitors or modular synthetic strategies. High purity and well-defined stereochemistry ensure reproducibility in experimental applications.
1-(2,5-dichlorobenzenesulfonyl)-3-(4-methoxybenzenesulfonyl)azetidine structure
1797276-18-6 structure
Product Name:1-(2,5-dichlorobenzenesulfonyl)-3-(4-methoxybenzenesulfonyl)azetidine
CAS No:1797276-18-6
MF:C16H15Cl2NO5S2
MW:436.330000162125
CID:5370598
Update Time:2025-06-08

1-(2,5-dichlorobenzenesulfonyl)-3-(4-methoxybenzenesulfonyl)azetidine Chemical and Physical Properties

Names and Identifiers

    • 1-(2,5-dichlorophenyl)sulfonyl-3-(4-methoxyphenyl)sulfonylazetidine
    • 1-(2,5-dichlorobenzenesulfonyl)-3-(4-methoxybenzenesulfonyl)azetidine
    • Inchi: 1S/C16H15Cl2NO5S2/c1-24-12-3-5-13(6-4-12)25(20,21)14-9-19(10-14)26(22,23)16-8-11(17)2-7-15(16)18/h2-8,14H,9-10H2,1H3
    • InChI Key: PGZNBSYLMJZEJB-UHFFFAOYSA-N
    • SMILES: N1(S(C2=CC(Cl)=CC=C2Cl)(=O)=O)CC(S(C2=CC=C(OC)C=C2)(=O)=O)C1

1-(2,5-dichlorobenzenesulfonyl)-3-(4-methoxybenzenesulfonyl)azetidine Pricemore >>

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Additional information on 1-(2,5-dichlorobenzenesulfonyl)-3-(4-methoxybenzenesulfonyl)azetidine

Recent Advances in the Study of 1-(2,5-Dichlorobenzenesulfonyl)-3-(4-Methoxybenzenesulfonyl)Azetidine (CAS: 1797276-18-6)

In recent years, the compound 1-(2,5-dichlorobenzenesulfonyl)-3-(4-methoxybenzenesulfonyl)azetidine (CAS: 1797276-18-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine core and dual sulfonyl functionalities, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 1-(2,5-dichlorobenzenesulfonyl)-3-(4-methoxybenzenesulfonyl)azetidine involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the sulfonylation steps. Advanced spectroscopic methods, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. These synthetic advancements are critical for ensuring the reproducibility and scalability of the compound for further research and development.

From a biological perspective, this compound has demonstrated notable activity in modulating specific protein-protein interactions, particularly those involving sulfonyl-containing enzymes. Preliminary in vitro studies indicate that it exhibits inhibitory effects on certain inflammatory pathways, making it a candidate for the development of novel anti-inflammatory agents. Additionally, its unique chemical structure allows for selective binding to target proteins, reducing the likelihood of off-target effects—a common challenge in drug development.

Recent in vivo studies have further elucidated the pharmacokinetic and pharmacodynamic properties of 1-(2,5-dichlorobenzenesulfonyl)-3-(4-methoxybenzenesulfonyl)azetidine. Animal models have shown favorable bioavailability and tissue distribution profiles, with minimal toxicity observed at therapeutic doses. These findings underscore the compound's potential as a lead candidate for further preclinical and clinical evaluation. Researchers are particularly interested in its application for chronic inflammatory diseases, where current treatment options remain limited.

Despite these promising results, challenges remain in the development of this compound. Issues such as metabolic stability and long-term safety profiles require further investigation. Ongoing research aims to address these gaps through structural modifications and formulation optimizations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable therapeutic options.

In conclusion, 1-(2,5-dichlorobenzenesulfonyl)-3-(4-methoxybenzenesulfonyl)azetidine represents a compelling area of study in chemical biology and drug discovery. Its unique structural features and promising biological activity highlight its potential as a therapeutic agent. Continued research will be essential to fully realize its clinical applications and overcome existing challenges. This brief serves as a snapshot of the current state of research, providing a foundation for future investigations in this rapidly evolving field.

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